Cas no 2649077-91-6 (2-(Isocyanatomethyl)-5-phenylthiophene)

• Product Name: 2-(Isocyanatomethyl)-5-phenylthiophene
• CAS No: 2649077-91-6
• MF: C₁₂H₉NOS
• MW: 215.270961523056
• CID: 5811099
• PubChem ID: 165753138
• Update Time: 2025-10-29

2-(Isocyanatomethyl)-5-phenylthiophene Chemical and Physical Properties

Names and Identifiers

• 2649077-91-6
• 2-(isocyanatomethyl)-5-phenylthiophene
• EN300-1860464
• 2-(Isocyanatomethyl)-5-phenylthiophene

• Inchi： 1S/C12H9NOS/c14-9-13-8-11-6-7-12(15-11)10-4-2-1-3-5-10/h1-7H,8H2
• InChI Key： PHOIKHNYTXHNQJ-UHFFFAOYSA-N
• SMILES： S1C(CN=C=O)=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 215.04048508g/mol
• Monoisotopic Mass: 215.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.7Ų

Additional information on 2-(Isocyanatomethyl)-5-phenylthiophene

Comprehensive Guide to 2-(Isocyanatomethyl)-5-phenylthiophene (CAS No. 2649077-91-6): Properties, Applications, and Market Insights

2-(Isocyanatomethyl)-5-phenylthiophene (CAS No. 2649077-91-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This thiophene derivative, featuring an isocyanate functional group, serves as a versatile building block for synthesizing advanced materials and bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, this molecule presents unique opportunities for researchers exploring structure-activity relationships in medicinal chemistry.

The molecular structure of 2-(Isocyanatomethyl)-5-phenylthiophene combines the electron-rich thiophene ring with a reactive isocyanate moiety, making it particularly valuable for polymer modification and conjugation chemistry. Recent studies highlight its potential in developing high-performance materials with tailored properties, especially in the field of organic electronics and functional coatings. The compound's CAS number 2649077-91-6 serves as a unique identifier for researchers sourcing this material globally.

In pharmaceutical applications, 2-(Isocyanatomethyl)-5-phenylthiophene has shown promise as an intermediate for small molecule drugs targeting various therapeutic areas. The phenylthiophene scaffold is known to interact with biological targets, while the isocyanatomethyl group provides a convenient handle for further derivatization. This dual functionality makes it particularly valuable in combinatorial chemistry approaches, where rapid generation of molecular diversity is crucial for drug discovery programs.

The synthesis of 2-(Isocyanatomethyl)-5-phenylthiophene typically involves multi-step organic transformations starting from commercially available thiophene precursors. Modern synthetic protocols emphasize atom economy and green chemistry principles, reflecting the growing emphasis on sustainable chemical processes in industrial and academic research. Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis to ensure quality and consistency.

From a commercial perspective, the market for specialty thiophene derivatives like 2-(Isocyanatomethyl)-5-phenylthiophene has seen steady growth, driven by increasing R&D investments in personalized medicine and advanced materials. Suppliers typically offer this compound in research quantities with detailed technical specifications and safety data, catering to the needs of pharmaceutical companies and academic institutions. The global distribution network ensures availability to researchers worldwide, supported by proper cold chain logistics when required.

Recent advancements in computational chemistry have enabled better prediction of the properties and reactivity of 2-(Isocyanatomethyl)-5-phenylthiophene, accelerating its application in various fields. Molecular modeling studies suggest potential interactions with biological targets of interest in neurological research and inflammatory pathways, opening new avenues for therapeutic development. These computational approaches complement traditional experimental methods, providing a more comprehensive understanding of this compound's potential.

Quality control measures for 2-(Isocyanatomethyl)-5-phenylthiophene (CAS 2649077-91-6) follow stringent industry standards, with manufacturers implementing rigorous analytical protocols to ensure batch-to-batch consistency. The compound's stability profile has been extensively studied under various storage conditions, providing valuable data for proper handling and long-term storage. These quality assurance practices are particularly important for researchers requiring reproducible results in their experiments.

The intellectual property landscape surrounding thiophene-based compounds continues to evolve, with several patents referencing derivatives of 2-(Isocyanatomethyl)-5-phenylthiophene. These patents cover various applications ranging from electronic materials to pharmaceutical compositions, reflecting the compound's versatility. Researchers exploring commercial applications should conduct thorough patent searches to navigate this complex landscape effectively.

Environmental and safety considerations for handling 2-(Isocyanatomethyl)-5-phenylthiophene follow standard laboratory protocols for reactive organic compounds. Proper personal protective equipment and ventilation systems are recommended when working with this material. The compound's material safety data sheet provides detailed guidance on handling, storage, and disposal procedures, ensuring compliance with global chemical safety regulations.

Future research directions for 2-(Isocyanatomethyl)-5-phenylthiophene (CAS 2649077-91-6) may explore its potential in emerging fields such as bioorthogonal chemistry and click chemistry applications. The compound's unique structural features position it as a valuable tool for developing next-generation materials and therapeutic agents. As synthetic methodologies continue to advance, we anticipate broader adoption of this versatile building block across multiple scientific disciplines.